(4R,5S)-1-methylazepane-4,5-diol hydrochloride
Overview
Description
(4R,5S)-1-methylazepane-4,5-diol hydrochloride (MADH) is a chiral secondary alcohol derived from the achiral monocyclic hydrocarbon 1-methylazepane. It is a white crystalline solid at room temperature and is soluble in most organic solvents. The hydrochloride salt of MADH is a stable, commercially available reagent used in a variety of organic synthesis reactions. It is also used as a chiral auxiliaries in asymmetric synthesis.
Mechanism of Action
(4R,5S)-1-methylazepane-4,5-diol hydrochloride acts as a chiral auxiliaries in asymmetric synthesis. It acts as a template for the formation of a chiral center in the molecule, which is then used to direct the reaction towards the desired product. (4R,5S)-1-methylazepane-4,5-diol hydrochloride also acts as a catalyst in the synthesis of α-amino acids and peptides. The hydrochloride salt of (4R,5S)-1-methylazepane-4,5-diol hydrochloride facilitates the protonation of the α-amino acid, which increases the reaction rate and yields the desired product.
Biochemical and Physiological Effects
(4R,5S)-1-methylazepane-4,5-diol hydrochloride is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any adverse effects when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
(4R,5S)-1-methylazepane-4,5-diol hydrochloride is a commercially available reagent that is relatively inexpensive and easy to use. It is stable and can be stored for long periods of time. It is also soluble in most organic solvents, making it easy to work with in the laboratory. The main limitation of (4R,5S)-1-methylazepane-4,5-diol hydrochloride is that it is not very soluble in water, which can make it difficult to use in aqueous reactions.
Future Directions
(4R,5S)-1-methylazepane-4,5-diol hydrochloride has a wide range of applications in organic synthesis and asymmetric synthesis. Future research could focus on developing new methods for synthesizing (4R,5S)-1-methylazepane-4,5-diol hydrochloride, or on developing new applications for (4R,5S)-1-methylazepane-4,5-diol hydrochloride in the synthesis of complex natural products. Additionally, research could focus on improving the solubility of (4R,5S)-1-methylazepane-4,5-diol hydrochloride in water, which would make it easier to use in aqueous reactions. Finally, research could focus on developing new chiral auxiliaries based on (4R,5S)-1-methylazepane-4,5-diol hydrochloride that could be used in asymmetric synthesis.
Synthesis Methods
(4R,5S)-1-methylazepane-4,5-diol hydrochloride is synthesized from 1-methylazepane by a two-step process. First, the hydrocarbon is converted to the corresponding epoxide using a peroxy acid and a base. In the second step, the epoxide is reacted with hydrochloric acid to form the hydrochloride salt of (4R,5S)-1-methylazepane-4,5-diol hydrochloride. The reaction is carried out under anhydrous conditions and yields a high purity product.
Scientific Research Applications
(4R,5S)-1-methylazepane-4,5-diol hydrochloride is used in a variety of scientific research applications. It has been used in the synthesis of a variety of chiral compounds, such as α-amino acids and chiral alcohols. (4R,5S)-1-methylazepane-4,5-diol hydrochloride has also been used in the synthesis of complex natural products, such as terpenes and polyketides. In addition, (4R,5S)-1-methylazepane-4,5-diol hydrochloride has been used as a chiral auxiliaries in asymmetric synthesis and as a catalyst in the synthesis of α-amino acids and peptides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4R,5S)-1-methylazepane-4,5-diol hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methyl-1-pentene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic anhydride", "Sodium acetate", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Reduction of 4-methyl-1-pentene with sodium borohydride in methanol to yield (4S)-1-methylazepan-4-ol", "Step 2: Protection of the hydroxyl group in (4S)-1-methylazepan-4-ol with acetic anhydride and sodium acetate to form (4S)-1-acetoxy-1-methylazepane", "Step 3: Hydrogenation of (4S)-1-acetoxy-1-methylazepane with hydrogen gas and palladium on carbon catalyst to yield (4R,5S)-1-methylazepane-4,5-diol", "Step 4: Formation of the hydrochloride salt of (4R,5S)-1-methylazepane-4,5-diol by treatment with hydrochloric acid" ] } | |
CAS RN |
2770353-52-9 |
Product Name |
(4R,5S)-1-methylazepane-4,5-diol hydrochloride |
Molecular Formula |
C7H16ClNO2 |
Molecular Weight |
181.7 |
Purity |
95 |
Origin of Product |
United States |
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